Cas no 2229662-80-8 (3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal)

3-Chloro-5-(trifluoromethyl)phenylprop-2-enal is a versatile intermediate in organic synthesis, characterized by its trifluoromethyl and chloro-substituted aromatic ring conjugated with an α,β-unsaturated aldehyde moiety. This structure imparts reactivity in cross-coupling, condensation, and cyclization reactions, making it valuable for constructing complex fluorinated compounds. The electron-withdrawing trifluoromethyl group enhances electrophilicity, facilitating nucleophilic additions, while the chloro substituent offers further functionalization potential. Its conjugated system also enables applications in materials science, particularly in designing fluorinated polymers or liquid crystals. The compound’s stability under standard conditions ensures handling convenience in synthetic workflows. It is particularly useful in pharmaceuticals and agrochemicals for introducing trifluoromethyl motifs, which improve metabolic stability and bioavailability.
3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal structure
2229662-80-8 structure
Product Name:3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal
CAS No:2229662-80-8
MF:C10H6ClF3O
MW:234.602252483368
CID:6198372
PubChem ID:165632897
Update Time:2025-05-24

3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal Chemical and Physical Properties

Names and Identifiers

    • 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal
    • 3-[3-chloro-5-(trifluoromethyl)phenyl]prop-2-enal
    • EN300-1967924
    • 2229662-80-8
    • Inchi: 1S/C10H6ClF3O/c11-9-5-7(2-1-3-15)4-8(6-9)10(12,13)14/h1-6H/b2-1+
    • InChI Key: RRTITRVXPGSNIY-OWOJBTEDSA-N
    • SMILES: ClC1C=C(/C=C/C=O)C=C(C(F)(F)F)C=1

Computed Properties

  • Exact Mass: 234.0059270g/mol
  • Monoisotopic Mass: 234.0059270g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal Pricemore >>

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Additional information on 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal

Research Briefing on 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) in Chemical Biology and Pharmaceutical Applications

The compound 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies have highlighted the role of 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal as a key intermediate in the synthesis of bioactive molecules. Its trifluoromethyl and chloro substituents contribute to its electrophilic reactivity, making it a versatile building block for the development of novel pharmaceuticals. Researchers have successfully employed this compound in the synthesis of inhibitors targeting inflammatory pathways, demonstrating its potential in treating chronic inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound was utilized to develop a series of small-molecule inhibitors of the NLRP3 inflammasome. The study reported that derivatives of 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal exhibited potent inhibitory activity, with IC50 values in the nanomolar range. These findings suggest its utility in addressing unmet medical needs in autoimmune and metabolic disorders.

Another area of interest is the compound's application in agrochemical research. A recent patent (WO2023056789) describes its use as a precursor for fungicides with enhanced efficacy against resistant strains of plant pathogens. The trifluoromethyl group is postulated to improve the compound's bioavailability and environmental stability, making it a promising candidate for next-generation agrochemicals.

Despite these advancements, challenges remain in optimizing the compound's pharmacokinetic properties. Current research is focused on structural modifications to improve its metabolic stability and reduce potential off-target effects. Collaborative efforts between academic and industrial researchers are underway to explore its full potential in drug development pipelines.

In conclusion, 3-3-chloro-5-(trifluoromethyl)phenylprop-2-enal (CAS: 2229662-80-8) represents a valuable chemical entity with broad applications in medicinal chemistry and agrochemical development. Ongoing research continues to uncover its mechanistic insights and therapeutic possibilities, positioning it as a compound of significant interest for future innovations in the field.

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